molecular formula C11H23BrOSi B8704064 (2-(1-Bromocyclopropyl)ethoxy)(tert-butyl)dimethylsilane CAS No. 923032-65-9

(2-(1-Bromocyclopropyl)ethoxy)(tert-butyl)dimethylsilane

Cat. No.: B8704064
CAS No.: 923032-65-9
M. Wt: 279.29 g/mol
InChI Key: ZYONOSNIZWVBEU-UHFFFAOYSA-N
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Description

(2-(1-Bromocyclopropyl)ethoxy)(tert-butyl)dimethylsilane is a useful research compound. Its molecular formula is C11H23BrOSi and its molecular weight is 279.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

923032-65-9

Molecular Formula

C11H23BrOSi

Molecular Weight

279.29 g/mol

IUPAC Name

2-(1-bromocyclopropyl)ethoxy-tert-butyl-dimethylsilane

InChI

InChI=1S/C11H23BrOSi/c1-10(2,3)14(4,5)13-9-8-11(12)6-7-11/h6-9H2,1-5H3

InChI Key

ZYONOSNIZWVBEU-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)[Si](C)(C)OCCC1(CC1)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of the cyclopropyl alcohol (Step A) (1.303 g, 7.95 mmoles) in 30 ml anhydrous DCM was added anhydrous pyridine (1.2 ml, 1.1736 g, 14.8 mmoles), TBSOTf (2.7 ml, 3.1077 g, 11.76 mol) and the solution was stirred at room temperature for 16 h. It was extracted with CHCl3/brine and the organic fraction was dried with MgSO4. The solvent was reduced and the crude product purified using flash-column chromatography (CHCl3/hexanes 1:10, Rf=0.4). Yield: 0.796 g, 36%. 1H-NMR (500 MHz, CDCl3): δ=3.95-3.75 (t, 2H), 1.95-1.85 (t, 2H), 1.15-1.05 (m, 2H), 0.95-0.80 (m, 11H), 0.15-0.05 (s, 6H).
Quantity
1.303 g
Type
reactant
Reaction Step One
Quantity
1.2 mL
Type
reactant
Reaction Step One
Quantity
2.7 mL
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One

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